Cas no 15873-23-1 (2-(2,4,6-trimethoxyphenyl)ethan-1-amine)

• Product Name: 2-(2,4,6-trimethoxyphenyl)ethan-1-amine
• CAS No: 15873-23-1
• Molecular Formula: C₁₁H₁₇NO₃
• Molecular Weight: 211.258
• CID: 3375093
• PubChem ID: 21679959

2-(2,4,6-trimethoxyphenyl)ethan-1-amine Properties

Names and Identifiers

• BENZENEETHANAMINE, 2,4,6-TRIMETHOXY-
• 2-(2,4,6-trimethoxyphenyl)ethan-1-amine
• 15873-23-1
• Benzeneethanamine, 2,4,6-trimethoxy-
• QAA87323
• SCHEMBL1049672
• AKOS008124694
• G20846
• InChI=1/C11H17NO3/c1-13-8-6-10(14-2)9(4-5-12)11(7-8)15-3/h6-7H,4-5,12H2,1-3H3
• CGUNKAXAEZSOFA-UHFFFAOYSA-N
• CGUNKAXAEZSOFA-UHFFFAOYSA-
• 2-(2,4,6-Trimethoxyphenyl)ethanamine
• EN300-72549

• InChIKey： CGUNKAXAEZSOFA-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H17NO3/c1-13-8-6-10(14-2)9(4-5-12)11(7-8)15-3/h6-7H,4-5,12H2,1-3H3
• SMILES： COc1cc(c(c(c1)OC)CCN)OC

Computed Properties

• Exact Mass: 211.12084340Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 211.12084340Da
• Heavy Atom Count: 15
• Complexity: 163
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Boiling Point: 325.8±37.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 157.1±20.2 °C
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines